Cas no 656257-67-9 (4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-)

• Product Name: 4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-
• CAS No: 656257-67-9
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 1694791
• Update Time: 2024-09-02

4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-

• Inchi： 1S/C14H13NO3S/c1-2-19(17,18)13-5-3-12(4-6-13)14-9-11(10-16)7-8-15-14/h3-10H,2H2,1H3
• InChI Key： SJAHYONZGTUULM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(CC)(=O)=O)C=C2)=NC=CC(C=O)=C1

Computed Properties

• Exact Mass: 275.06169

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 501.8±50.0 °C(Predicted)
• PSA: 64.1
• pka: 4.18±0.10(Predicted)